Cas no 2168193-50-6 (1-Ethyl-4-phenylpyrrolidine-3-carboxylic acid)

• Product Name: 1-Ethyl-4-phenylpyrrolidine-3-carboxylic acid
• CAS No: 2168193-50-6
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 5751278
• PubChem ID: 69568214
• Update Time: 2023-11-14

1-Ethyl-4-phenylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2168193-50-6
• EN300-1454994
• 1-ethyl-4-phenylpyrrolidine-3-carboxylic acid
• 1-Ethyl-4-phenylpyrrolidine-3-carboxylic acid

• Inchi： 1S/C13H17NO2/c1-2-14-8-11(12(9-14)13(15)16)10-6-4-3-5-7-10/h3-7,11-12H,2,8-9H2,1H3,(H,15,16)
• InChI Key： ZTLXOYVFJFXMBE-UHFFFAOYSA-N
• SMILES： OC(C1CN(CC)CC1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines